Cas no 941971-85-3 (2-(4-methanesulfonylphenyl)-1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one)

• Product Name: 2-(4-methanesulfonylphenyl)-1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one
• CAS No: 941971-85-3
• MF: C₂₂H₂₅N₃O₄S₂
• MW: 459.581602811813
• CID: 5502425
• Update Time: 2025-10-22

2-(4-methanesulfonylphenyl)-1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(4-methoxy-7-methyl-2-benzothiazolyl)-1-piperazinyl]-2-[4-(methylsulfonyl)phenyl]-
• 2-(4-methanesulfonylphenyl)-1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one

• Inchi： 1S/C22H25N3O4S2/c1-15-4-9-18(29-2)20-21(15)30-22(23-20)25-12-10-24(11-13-25)19(26)14-16-5-7-17(8-6-16)31(3,27)28/h4-9H,10-14H2,1-3H3
• InChI Key： QJHXSCIFCZIBMW-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NC3=C(OC)C=CC(C)=C3S2)CC1)CC1=CC=C(S(C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-methanesulfonylphenyl)-1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one

2-(4-Methanesulfonylphenyl)-1-4-(4-Methoxy-7-Methyl-1,3-Benzothiazol-2-Yl)piperazin-1-Ylethan-1-One: A Novel Compound with Promising Therapeutic Potential

2-(4-Methanesulfonylphenyl)-1-4-(4-Methoxy-7-Methyl-1,3-Benzothiazol-2-Yl)piperazin-1-Ylethan-1-One is a complex organic molecule with a unique structural framework that combines multiple pharmacophoric elements. This compound, with the CAS No. 941971-85-3, represents a significant advancement in the development of multifunctional therapeutics. The molecular architecture features a 1,3-benzothiazole core, a methanesulfonylphenyl group, and a piperazine ring system, which collectively contribute to its diverse biological activities. Recent studies have highlighted its potential applications in anti-inflammatory, antioxidant, and neuroprotective contexts, making it a subject of intense research in the pharmaceutical industry.

The synthesis of 2-(4-Methanesulfonylphenyl)-1-4-(4-Methoxy-7-Methyl-1,3-Benzothiazol-2-Yl)piperazin-1-Ylethan-1-One involves a multi-step process that integrates aromatic substitution, heterocyclic ring formation, and functional group modification. Researchers have employed advanced techniques such as microwave-assisted organic synthesis and green chemistry methodologies to optimize yield and reduce environmental impact. These strategies align with the growing emphasis on sustainable drug development, as highlighted in recent publications from the Journal of Medicinal Chemistry and Green Chemistry. The compound's stability under various reaction conditions further underscores its synthetic versatility.

Structural analysis of 2-(4-Methanesulfonylphenyl)-1-4-(4-Methoxy-7-Methyl-1,3-Benzothiazol-2-Yl)piperazin-1-Ylethan-1-One reveals the presence of multiple hydrophobic and hydrophilic regions, which may influence its bioavailability and tissue penetration. The methoxy group on the 1,3-benzothiazole ring likely enhances its solubility, while the methanesulfonyl moiety contributes to metabolic stability. Computational studies using molecular docking and quantum mechanics have predicted its interaction with key biological targets, including cytochrome P450 enzymes and ion channels, which are critical for drug metabolism and cellular signaling.

Recent breakthroughs in in vitro and in vivo studies have demonstrated the compound's efficacy in modulating inflammatory pathways. For instance, a 2023 study published in Frontiers in Pharmacology reported that 2-(4-Methanesulfonylphenyl)-1-4-(4-Methoxy-7-Methyl-1,3-Benzothiazol-2-Yl)piperazin-1-Ylethan-1-One significantly inhibits the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha in lipopolysaccharide-stimulated macrophages. This effect is attributed to its ability to interfere with the NF-κB signaling pathway, a central regulator of inflammation. Such findings suggest potential applications in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Additionally, the compound exhibits promising antioxidant properties, as evidenced by its ability to scavenge free radicals and inhibit lipid peroxidation. A 2024 study in Antioxidants demonstrated that 2-(4-Methanesulfonylphenyl)-1-4-(4-Methoxy-7-Methyl-1,3-Benzothiazol-2-Yl)piperazin-1-Ylethan-1-One significantly reduces oxidative stress in neurodegenerative disease models, such as Alzheimer's disease and Parkinson's disease. The 1,3-benzothiazole core is believed to play a key role in these antioxidant effects, as it can donate electrons to neutralize reactive oxygen species (ROS). This dual functionality as both an anti-inflammatory and antioxidant agent positions the compound as a potential therapeutic candidate for multifactorial diseases.

The neuroprotective potential of 2-(4-Methanesulfonylphenyl)-1-4-(4-Methoxy-7-Methyl-1,3-Benzothiazol-2-Yl)piperazin-1-Ylethan-1-One has also been explored in recent studies. Research published in Neuropharmacology in 2023 showed that the compound reduces neuronal apoptosis and glial activation in stroke models. The piperazine ring system is thought to modulate glutamate receptor activity, preventing excitotoxicity that contributes to neuronal damage. These findings highlight the compound's potential as a neuroprotective agent in neurological disorders.

Despite its promising therapeutic profile, the compound faces challenges related to drug delivery and biocompatibility. Researchers are actively investigating nano-formulation strategies to enhance its solubility and target-specific delivery. A 2024 study in Nanoconjugate Chemistry demonstrated that encapsulating the compound in lipid nanoparticles significantly improves its bioavailability and reduces systemic toxicity. Such advancements are critical for translating laboratory findings into clinical applications.

In conclusion, 2-(4-Methanesulfonylphenyl)-1-4-(4-Methoxy-7-Methyl-1,3-Benzothiazol-2-Yl)piperazin-1-Ylethan-1-One represents a novel class of multifunctional therapeutics with broad therapeutic potential. Its unique structural features and diverse biological activities make it a valuable candidate for further exploration in the treatment of inflammatory, oxidative stress-related, and neurodegenerative diseases. Ongoing research into its pharmacokinetics, safety profile, and clinical efficacy will be essential for its successful development as a pharmaceutical agent.